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Myristoylcarnitine, a long-chain acylcarnitine, is emerging as a significant biomarker in the
study of various metabolic disorders. Its role in cellular energy metabolism, specifically in the
transport of long-chain fatty acids into the mitochondria for B-oxidation, positions it as a key
indicator of mitochondrial function. Alterations in its circulating levels have been observed in
several pathological conditions, offering potential insights into disease mechanisms and
therapeutic targets. This guide provides a comparative analysis of Myristoylcarnitine levels in
healthy individuals versus those in diseased states, supported by experimental data and
detailed methodologies.

Quantitative Data Summary

The following table summarizes the plasma concentrations of Myristoylcarnitine in healthy
individuals and patients with Chronic Fatigue Syndrome and End-Stage Renal Disease.
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Condition Analyte

Mean
Concentration

(hM)

Standard
Deviation (pM)

Notes

Long-Chain
Healthy Controls -
Acylcarnitines

1.73

0.15

This value
represents the
total long-chain
acylcarnitine
pool, including
Myristoylcarnitine

1]

Chronic Fatigue
Syndrome
(Males)

Acylcarnitines

9.3

3.7

Compared to
healthy male
controls with a
mean of 13.4
4.6 pM. This
represents total

acylcarnitines.[2]

Chronic Fatigue
Syndrome Acylcarnitines

(Females)

8.9

7.0

Compared to
healthy female
controls with a
mean of 15.5 +
4.4 uM. This
represents total

acylcarnitines.[2]

End-Stage Renal
Disease (Pre- L-Carnitine

dialysis)

19.5

5.6

While not
specific to
Myristoylcarnitine
, this indicates a
general
disturbance in
carnitine

homeostasis.[3]
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Levels of

nonacetylated
acylcarnitines,
which include

End-Stage Renal ) B
Nonacetylated Myristoylcarnitine

Disease (on - Increased -
o Acylcarnitines , are noted to
Hemodialysis) ) )
increase with the
duration of
hemodialysis.[4]

[5]

Note: Data specifically isolating Myristoylcarnitine concentrations across these conditions is
limited in the reviewed literature. The provided data pertains to broader categories of
acylcarnitines. Further targeted metabolomic studies are required to establish the precise
concentration ranges of Myristoylcarnitine in these specific disease states.

Signaling Pathways and Experimental Workflows

To understand the significance of Myristoylcarnitine levels, it is crucial to visualize its role in
metabolic pathways and the methods used for its quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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